Cas no 1680182-60-8 (1,3,6,9-Tetraoxa-2-thiacycloundecane 2,2-Dioxide)

• Product Name: 1,3,6,9-Tetraoxa-2-thiacycloundecane 2,2-Dioxide
• CAS No: 1680182-60-8
• MF: C₆H₁₂O₆S
• MW: 212.220881462097
• CID: 5042648
• Update Time: 2025-06-26

1,3,6,9-Tetraoxa-2-thiacycloundecane 2,2-Dioxide Chemical and Physical Properties

Names and Identifiers

• 1,3,6,9-Tetraoxa-2-thiacycloundecane 2,2-Dioxide

• Inchi： 1S/C6H12O6S/c7-13(8)11-5-3-9-1-2-10-4-6-12-13/h1-6H2
• InChI Key： ZJRSGYRNSKHAIN-UHFFFAOYSA-N
• SMILES： O1CCOCCOCCOS1(=O)=O

Additional information on 1,3,6,9-Tetraoxa-2-thiacycloundecane 2,2-Dioxide

Comprehensive Overview of 1,3,6,9-Tetraoxa-2-thiacycloundecane 2,2-Dioxide (CAS No. 1680182-60-8)

1,3,6,9-Tetraoxa-2-thiacycloundecane 2,2-Dioxide (CAS No. 1680182-60-8) is a specialized cyclic sulfone compound that has garnered significant attention in the fields of organic synthesis, material science, and pharmaceutical research. This sulfur-containing macrocycle is characterized by its unique structural framework, which combines ether (tetraoxa) and sulfone (2,2-dioxide) functionalities. Its molecular architecture makes it a versatile intermediate for designing advanced materials and bioactive molecules.

In recent years, the demand for heterocyclic compounds like 1,3,6,9-Tetraoxa-2-thiacycloundecane 2,2-Dioxide has surged due to their applications in green chemistry and sustainable synthesis. Researchers are increasingly exploring its potential as a building block for biodegradable polymers and drug delivery systems, aligning with global trends toward eco-friendly innovations. The compound’s CAS No. 1680182-60-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 1,3,6,9-Tetraoxa-2-thiacycloundecane 2,2-Dioxide typically involves ring-closing reactions and oxidation steps, which are optimized for high yield and purity. Its sulfone group enhances stability and reactivity, making it suitable for catalysis and ligand design. Notably, its cyclic ether segments contribute to solubility in polar solvents, a property leveraged in formulation chemistry.

From an industrial perspective, this compound is valued for its role in developing high-performance coatings and electronic materials. Its compatibility with nanotechnology applications, such as self-assembling monolayers, has been highlighted in peer-reviewed journals. Additionally, its low toxicity profile aligns with regulatory standards, facilitating its use in consumer products and medical devices.

Emerging trends also link 1,3,6,9-Tetraoxa-2-thiacycloundecane 2,2-Dioxide to energy storage solutions, particularly in lithium-ion batteries, where its derivatives improve electrolyte stability. This connection to renewable energy technologies has amplified its visibility in scientific and industrial communities. Furthermore, its bioisostere potential—replacing traditional functional groups in drug design—makes it a hotspot in medicinal chemistry discussions.

To address common queries, the compound’s spectral data (NMR, IR) and physicochemical properties (melting point, logP) are well-documented, aiding researchers in quality control. Its safety data sheets emphasize proper handling, though it is not classified as hazardous under current guidelines. For those seeking custom synthesis or bulk procurement, suppliers often provide technical support to ensure optimal application.

In summary, 1,3,6,9-Tetraoxa-2-thiacycloundecane 2,2-Dioxide (CAS No. 1680182-60-8) exemplifies innovation at the intersection of organic chemistry and applied science. Its multifaceted utility—from material engineering to life sciences—positions it as a compound of enduring interest, with ongoing research likely to uncover further breakthroughs.